Cas no 125904-05-4 (4-chloro-6-methyl-2-4-(trifluoromethyl)phenylpyrimidine)

• Product name: 4-chloro-6-methyl-2-4-(trifluoromethyl)phenylpyrimidine
• CAS No: 125904-05-4
• MF: C₁₂H₈ClF₃N₂
• MW: 272.653532028198
• MDL: MFCD11218772
• CID: 867595

4-chloro-6-methyl-2-4-(trifluoromethyl)phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidine
• 4-Chloro-6-methyl-2-(4-(trifluoromethyl)phenyl)pyrimidine
• FVIKTGLPBJRHKR-UHFFFAOYSA-N
• Pyrimidine, 4-chloro-6-methyl-2-[4-(trifluoromethyl)phenyl]-
• STK891551
• BBL004433
• H2420
• BB 0242157
• 4-Chloro-6-methyl-2-(4-trifluoromethyl-phenyl )-pyrimidine
• 6-chloro-4-methyl-2-(alpha,alpha,alpha-trifluoro-p-tolyl)pyrimidine
• 4-chloro-6-methyl-2-4-(trifluoromethyl)phenylpyrimidine

• MDL： MFCD11218772
• Inchi： 1S/C12H8ClF3N2/c1-7-6-10(13)18-11(17-7)8-2-4-9(5-3-8)12(14,15)16/h2-6H,1H3
• InChI Key： FVIKTGLPBJRHKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C2C=CC(C(F)(F)F)=CC=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 277
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-chloro-6-methyl-2-4-(trifluoromethyl)phenylpyrimidine

Comprehensive Overview of 4-chloro-6-methyl-2-4-(trifluoromethyl)phenylpyrimidine (CAS No. 125904-05-4)

4-chloro-6-methyl-2-4-(trifluoromethyl)phenylpyrimidine (CAS No. 125904-05-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine family, a class of organic compounds widely utilized in drug development and material science. Its molecular structure, featuring a trifluoromethylphenyl group, enhances its reactivity and potential applications in various industrial and scientific fields.

In recent years, the demand for fluorinated pyrimidines has surged, driven by their exceptional stability and bioactivity. Researchers are particularly interested in 4-chloro-6-methyl-2-4-(trifluoromethyl)phenylpyrimidine due to its potential as a building block for novel therapeutics. The presence of the chloro and methyl substituents further broadens its utility in synthetic chemistry, making it a valuable intermediate for custom synthesis projects.

One of the most frequently asked questions about CAS No. 125904-05-4 revolves around its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), which is critical for its application in laboratory settings. Additionally, its thermal stability makes it suitable for high-temperature reactions, a feature highly sought after in process chemistry.

The agrochemical industry has also shown interest in 4-chloro-6-methyl-2-4-(trifluoromethyl)phenylpyrimidine, particularly for its potential use in developing next-generation crop protection agents. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of agrochemicals, which can lead to improved efficacy and reduced environmental impact. This aligns with the growing global focus on sustainable agriculture and eco-friendly pest control solutions.

From a synthetic chemistry perspective, CAS No. 125904-05-4 serves as a versatile scaffold for designing more complex molecules. Its reactivity allows for various functionalization strategies, including nucleophilic aromatic substitution and cross-coupling reactions. This adaptability makes it a favorite among medicinal chemists working on kinase inhibitors and other targeted therapies, which are currently dominating pharmaceutical research trends.

Another area of interest is the compound's potential role in material science, particularly in the development of organic electronic materials. The pyrimidine core, combined with the trifluoromethylphenyl moiety, could contribute to the design of novel semiconductors or light-emitting materials. This application is particularly relevant given the rising demand for advanced materials in renewable energy technologies and flexible electronics.

Quality control and analytical characterization of 4-chloro-6-methyl-2-4-(trifluoromethyl)phenylpyrimidine are critical aspects for researchers and manufacturers. Standard analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are typically employed to ensure purity and verify structural integrity. These quality assurance measures are essential for maintaining reproducibility in research and industrial applications.

In conclusion, 4-chloro-6-methyl-2-4-(trifluoromethyl)phenylpyrimidine (CAS No. 125904-05-4) represents a multifaceted compound with broad potential across multiple scientific disciplines. Its unique chemical properties and adaptability position it as a valuable asset in ongoing research efforts, particularly in pharmaceuticals, agrochemicals, and advanced materials. As scientific understanding of this compound deepens, its applications are likely to expand further, offering exciting possibilities for innovation and discovery.